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The table below summarizes the core information available for RUSKI-201 dihydrochloride, which acts as a

potent and specific inhibitor of Hedgehog acyltransferase (Hhat) [1] [2].

Property Description

CAS Number 2320262-09-5 [1] [2]

Molecular Formula C₂₀H₂₉Cl₂N₃OS [1] [2]

Molecular Weight 430.43 g/mol [1] [2]

Biological Target Hedgehog acyltransferase (Hhat) [1] [2]

Mechanism of Action Inhibition of Hhat, blocking Sonic Hedgehog (Shh) palmitoylation and
subsequent Hh signaling [1] [2]

Reported IC₅₀ 0.20 μM (against Hhat) [1] [2]

Primary Research
Application

Used as a chemical probe to study Hhat catalytic function and Hedgehog

signaling in cells [1] [2]
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The following tables and notes detail the experimental data found in the search results, which can form the

basis of your own protocols.

Table 1: In Vitro Efficacy and Signaling Inhibition [1] This data describes the effect of RUSKI-201 on

Hh signaling in various cell lines in a co-culture assay with Shh-Light2 cells.

Cell Line Reported IC₅₀ (μM)

H520 4.8 ± 0.60

Panc-1 7.8 ± 1.3

MCF-7 8.5 ± 0.65

Table 2: Western Blot Analysis Protocol [1] This table outlines a key method from the literature for

assessing the compound's effect on Shh palmitoylation.

Parameter Details

Cell Line HEK-293 cells stably overexpressing Shh (HEK-293 Shh+) [1]

Compound
Concentrations

0.01, 0.05, 0.1, 0.5, 1, 5, 10 μM [1]

Incubation Time 24 hours [1]

Key Outcome Concentration-dependent decrease in palmitoylated Shh (YnPal-Shh) without

affecting total Shh levels. Confirms the compound blocks Hh signaling from
Shh-overexpressing cells. [1]

Safety and Viability Note: In the same study, RUSKI-201 was tested for cytotoxicity in Shh-Light2 cells

and was reported to have no effect on cell viability at concentrations up to 25 μM after 48 hours of

exposure [1].
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Since a complete protocol is not available, you can use the following structure, informed by the SPIRIT

2013/2025 guidelines for protocol planning, to design your own rigorous study [3]. The core principle is:

"Readers should not have to infer what was probably done; they should be told explicitly" [3].

1. Introduction

Background & Rationale: Detail the role of the Hedgehog signaling pathway in development

and disease (e.g., cancer). Explain the critical function of Hhat-mediated Shh palmitoylation in
pathway activation and justify RUSKI-201 dihydrochloride as a tool to investigate this [3].

Objective: State the specific aims of your research protocol (e.g., "To determine the efficacy of
RUSKI-201 dihydrochloride in inhibiting Hh signaling and cell proliferation in a panel of Hh-

dependent cancer cell lines").

2. Materials and Methods

Intervention Details: Describe RUSKI-201 dihydrochloride with sufficient detail for replication,

including source, CAS number (2320262-09-5), formula (C₂₀H₂₉Cl₂N₃OS), molecular weight
(430.43), storage conditions (store at -20°C or below as a powder), and recommended solvent

(e.g., DMSO) [3] [1] [2].
Cell Lines and Culture Conditions: Specify the cell lines to be used (e.g., H520, Panc-1,

MCF-7) and their culture conditions [1].
Eligibility Criteria: Define the criteria for the experimental models. For cell lines, this could

include authentication and mycoplasma testing [3].
Outcomes: Define primary and secondary outcomes. For example:

Primary: Inhibition of Hh signaling, measured by Gli-luciferase reporter assay (IC₅₀).
Secondary: Reduction of Shh palmitoylation (Western blot), expression of downstream

Hh target genes (qPCR), and anti-proliferative effects (Cell Viability Assay) [3].
Sample Size & Statistical Methods: Justify the sample size for each experiment (e.g., n≥3

biological replicates). Pre-specify the statistical methods for analyzing dose-response curves
(e.g., non-linear regression for IC₅₀) and comparing groups (e.g., t-test, ANOVA) [3].

Data Management: Outline plans for data entry, storage, and quality control (e.g., double data
entry, range checks) [3].

Harms: Pre-define how potential cytotoxic effects will be monitored and assessed, using a
standardized cell viability assay [3].
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The following diagrams illustrate the biological context and a proposed experimental approach for studying

RUSKI-201 dihydrochloride.
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Diagram Title: Hhat Inhibition Blocks Hedgehog Signaling
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Diagram Title: In Vitro Compound Testing Workflow

Key Considerations for Researchers

Source and Handling: RUSKI-201 dihydrochloride is listed as "For research use only" and is not
for human or therapeutic use [1] [2]. It is typically supplied as a solid and should be stored as

recommended, often at -20°C or below. Prepare stock solutions in a suitable solvent like DMSO and
aliquot to avoid repeated freeze-thaw cycles.

Translational Gap: The data provided is from in vitro cell-based assays. Moving toward in vivo
animal models would require extensive pharmacokinetic and toxicity profiling that is not covered in

the available search results.
Protocol Adherence: When drafting a formal research protocol, consult the full SPIRIT 2025

checklist to ensure all key elements are addressed, including roles and responsibilities, trial
registration plans, data sharing policies, and detailed statistical methods [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542076#ruski-

201-dihydrochloride-research-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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